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Compound of Interest

Compound Name: 3,4-Dibromo-7-methylquinoline

CAS No.: 1211016-21-5

Cat. No.: B566948

Get Quote

While specific experimental data for 3,4-Dibromo-7-methylquinoline is limited, we can infer its

general properties based on related structures like 7-Bromo-4-methylquinoline and other

dibromo-quinoline derivatives.
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Property
Inferred
Value/Characteristic

Rationale & Scientific
Insight

Molecular Formula C₁₀H₇Br₂N
Based on the chemical

structure.

Molecular Weight 299.98 g/mol
Calculated from the molecular

formula.

Appearance

Likely a solid (e.g., off-white,

light brown, or pale beige

powder/crystals)

Many substituted quinolines

are solids at room

temperature[1].

Solubility

Insoluble or sparingly soluble

in water; soluble in organic

solvents

The aromatic quinoline core

and bromine atoms contribute

to its lipophilicity.

Thermal Stability

Stable under recommended

storage conditions.

Decomposition may occur at

elevated temperatures,

releasing toxic fumes.

Halogenated organic

compounds can release

hydrogen bromide and

nitrogen oxides upon

decomposition.

Hazard Identification and Classification: A
Synthesized Approach
Based on the hazard classifications of various bromoquinolines and methylquinolines, a

conservative hazard profile for 3,4-Dibromo-7-methylquinoline is proposed. The following

GHS classifications are anticipated:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][5]
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The presence of two bromine atoms on the quinoline ring may enhance its irritant properties

compared to mono-brominated analogs. The quinoline core itself is associated with potential

long-term health effects, including mutagenicity and carcinogenicity, which warrants a cautious

approach even in the absence of specific data for this derivative.[6][7]

3,4-Dibromo-7-methylquinoline

Associated Health Hazards

Anticipated GHS Pictograms Exclamation Mark

Harmful if swallowed Causes skin irritation Causes serious eye irritation May cause respiratory irritation
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Caption: Anticipated GHS Hazard Classification.

Safe Handling and Personal Protective Equipment
(PPE)
Given the anticipated hazards, a multi-layered approach to safety is essential. The core

principle is to minimize all routes of exposure.

Engineering Controls
Chemical Fume Hood: All handling of 3,4-Dibromo-7-methylquinoline, including weighing

and solution preparation, must be conducted in a certified chemical fume hood to prevent

inhalation of dust or vapors.[8]

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical. The following are mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[9] Standard

safety glasses are not sufficient.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves

for any signs of degradation or puncture before use.[10]

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of splashing, a chemically resistant apron and sleeves are recommended.

Respiratory Protection: While working in a fume hood should be sufficient, if there is a

potential for exposure outside of this control, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.

Mandatory Personal Protective EquipmentPrimary Engineering Control

Handling 3,4-Dibromo-7-methylquinoline Work in a Certified
Chemical Fume Hood

Chemical Safety Goggles
+ Face Shield

Chemically Resistant Gloves
(e.g., Nitrile) Lab Coat

Click to download full resolution via product page

Caption: Mandatory PPE and Engineering Controls Workflow.

First-Aid Measures: Immediate Response Protocols
In the event of an exposure, rapid and correct first aid is crucial.
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Exposure Route First-Aid Protocol Scientific Rationale

Inhalation

1. Immediately move the

individual to fresh air.[3] 2. If

breathing is difficult, administer

oxygen. 3. Seek immediate

medical attention.

To remove the individual from

the source of exposure and

provide respiratory support.

Skin Contact

1. Immediately flush the

affected area with copious

amounts of water for at least

15 minutes. 2. Remove

contaminated clothing while

flushing. 3. Wash the area with

soap and water. 4. Seek

medical attention if irritation

persists.

To dilute and remove the

chemical from the skin surface,

minimizing irritation and

potential absorption.

Eye Contact

1. Immediately flush eyes with

a gentle, steady stream of

water for at least 15 minutes,

holding the eyelids open.[3]

[10] 2. Remove contact lenses

if present and easy to do so. 3.

Seek immediate medical

attention.

To physically remove the

chemical from the eye and

prevent serious damage.

Ingestion

1. Do NOT induce vomiting. 2.

Rinse the mouth with water.[3]

[11] 3. If the person is

conscious, have them drink

one or two glasses of water to

dilute the substance. 4. Seek

immediate medical attention.

Inducing vomiting can cause

further damage to the

esophagus. Dilution can help

to reduce the concentration of

the chemical in the stomach.

Storage and Stability
Proper storage is essential to maintain the integrity of the compound and ensure safety.
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Conditions for Safe Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is often room temperature, but for long-term

stability, refrigeration (2-8°C) may be advisable, especially if the compound is of high

purity for sensitive applications.

Incompatibilities:

Strong Oxidizing Agents: Can react exothermically.

Strong Acids and Bases: May cause decomposition.[8]

Spill and Disposal Considerations
Accidental release must be handled with care to prevent exposure and environmental

contamination.

Spill Response
Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[5][9]

Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth).

Do not use combustible materials like paper towels.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste.[3]

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water.
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Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste.

Waste Disposal
Disposal of 3,4-Dibromo-7-methylquinoline and its containers must be in accordance with all

local, state, and federal regulations. Contact a licensed professional waste disposal service. Do

not dispose of down the drain or in general waste.[3][11]

Conclusion
While the complete toxicological profile of 3,4-Dibromo-7-methylquinoline has not been fully

elucidated, a cautious and informed approach based on the known hazards of structurally

related compounds is essential for its safe use in a research setting. By adhering to the

engineering controls, personal protective equipment guidelines, and emergency procedures

outlined in this guide, researchers can mitigate the risks associated with handling this

compound. The principles of minimizing exposure, proper storage, and responsible disposal

are the cornerstones of a robust safety culture in any laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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